Methyl 2-(methylthio)-5-nitrobenzoate Methyl 2-(methylthio)-5-nitrobenzoate
Brand Name: Vulcanchem
CAS No.: 191604-70-3
VCID: VC20909365
InChI: InChI=1S/C9H9NO4S/c1-14-9(11)7-5-6(10(12)13)3-4-8(7)15-2/h3-5H,1-2H3
SMILES: COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC
Molecular Formula: C9H9NO4S
Molecular Weight: 227.24 g/mol

Methyl 2-(methylthio)-5-nitrobenzoate

CAS No.: 191604-70-3

Cat. No.: VC20909365

Molecular Formula: C9H9NO4S

Molecular Weight: 227.24 g/mol

* For research use only. Not for human or veterinary use.

Methyl 2-(methylthio)-5-nitrobenzoate - 191604-70-3

Specification

CAS No. 191604-70-3
Molecular Formula C9H9NO4S
Molecular Weight 227.24 g/mol
IUPAC Name methyl 2-methylsulfanyl-5-nitrobenzoate
Standard InChI InChI=1S/C9H9NO4S/c1-14-9(11)7-5-6(10(12)13)3-4-8(7)15-2/h3-5H,1-2H3
Standard InChI Key BULMXSINASASPJ-UHFFFAOYSA-N
SMILES COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC
Canonical SMILES COC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])SC

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